Cas no 1197-97-3 ((4-bromo-2-methylbutan-2-yl)benzene)

• Product Name: (4-bromo-2-methylbutan-2-yl)benzene
• CAS No: 1197-97-3
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• MDL: MFCD18762052
• CID: 203489
• PubChem ID: 244007
• Update Time: 2025-04-19

(4-bromo-2-methylbutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-bromo-1,1-dimethylpropyl)-
• (4-bromo-2-methylbutan-2-yl)benzene
• (3-Brom-1,1-dimethyl-propyl)-benzol
• (3-bromo-1,1-dimethyl-propyl)-benzene
• 1-Brom-3-methyl-3-phenylbutan
• 1-Brom-3-methyl-3-phenyl-butan
• 1-bromo-3-methyl-3-phenylbutane
• 3-methyl-3-phenylbutyl bromide
• AC1L6CRR
• AC1Q27SN
• AR-1A5598
• CTK4B1499
• KST-1A1336
• NSC54366
• SureCN9819770
• AKOS017549571
• 1197-97-3
• NSC-54366
• AB87815
• Benzene, (3-bromo-1,1-dimethylpropyl)-
• HYBMCTHMOSBLGN-UHFFFAOYSA-N
• F8884-6302
• SCHEMBL9819770
• DTXSID60288140

• MDL： MFCD18762052
• Inchi： 1S/C11H15Br/c1-11(2,8-9-12)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： HYBMCTHMOSBLGN-UHFFFAOYSA-N
• SMILES： BrCCC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.03575
• Monoisotopic Mass: 226.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 244.9±9.0 °C at 760 mmHg
• Flash Point: 102.5±6.0 °C
• Refractive Index: 1.525
• PSA: 0
• LogP: 3.74920
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-bromo-2-methylbutan-2-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes